10-Hydroxy-cis-12-octadecenoic acid

• Molecular Formula: C18H34O3
• Molecular Weight: 298.5 g/mol
• InChI: InChI=1S/C18H34O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h8,11,17,19H,2-7,9-10,12-16H2,1H3,(H,20,21)/b11-8-
• InChIKey: WVYIZGMCLSGZGG-FLIBITNWSA-N

HYA: Gut Microbial Metabolite for Inflammation & Barrier Research

10-Hydroxy-cis-12-octadecenoic acid (HYA), also known as 10-HOE or 10-OH C18:1, is an endogenous long-chain hydroxylated fatty acid (C18:1, 10-OH) produced as an intermediate during the microbial conversion of dietary linoleic acid to conjugated linoleic acid (CLA) by specific gut bacteria such as *Lactobacillus plantarum* [1]. It belongs to the class of octadecanoids and is an oxylipin metabolite of linoleic acid . HYA has been identified as a key signaling molecule in the gut, where it exerts potent anti-inflammatory effects and promotes intestinal epithelial barrier integrity, primarily through activation of the G protein-coupled receptor 40 (GPR40) [2].

Gut microbial oxylipin metabolite for host-microbe signaling studies

GPR40 (FFAR1) pathway activation for intestinal barrier integrity research

Reported anti-inflammatory signaling and tight junction assay context

• [1] Bergamo, P., et al. Immunomodulatory activity of a gut microbial metabolite of dietary linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, associated with improved antioxidant/detoxifying defences. *J Funct Foods*, 2014, 11, 192-202. View Source
• [2] Miyamoto, J., et al. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway. *J Biol Chem*, 2015, 290(5), 2902-2918. View Source

Why HYA Cannot Be Substituted

The specific structural features of 10-Hydroxy-cis-12-octadecenoic acid (HYA)—namely the precise position of the hydroxy group at C10 and the *cis* double bond at C12—are non-negotiable for its unique biological profile. Direct experimental comparisons demonstrate that structurally related metabolites, such as its saturated analog 10-hydroxyoctadecanoic acid (HYB) or its oxidized counterpart 10-oxo-cis-12-octadecenoic acid (KetoA), exhibit distinct and often opposite activities. Substituting HYA with a close analog will result in a loss of the specific, quantified functions described in the evidence below, leading to failed experiments or inaccurate conclusions in research focused on GPR40-mediated signaling, intestinal barrier function, or specific anti-inflammatory pathways [1].

Saturated analog (HYB) may shift immunomodulatory outcomes

HYB lacks Δ12 double bond, does not activate GPR40 in reported assays, and exhibits pro-oxidant/pro-inflammatory activity—opposite to HYA.

Oxidized analog (KetoA) engages different signaling pathway

KetoA activates Nrf2-ARE pathway instead of ERK phosphorylation inhibition, altering the anti-inflammatory mechanism in microglial models.

Linoleic acid (LA) precursor shows lower GPR40 sensitivity

LA induces weaker GPR40 [Ca2+]i responses compared to HYA; substitution may reduce pathway activation in intestinal barrier assays.

• [1] Miyamoto, J., et al. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway. *J Biol Chem*, 2015, 290(5), 2902-2918. View Source

Quantitative Evidence: HYA vs. Analogs

GPR40 Agonist Activity Lost Upon Saturation or Oxidation

In HEK293 cells expressing human GPR40, 10-Hydroxy-cis-12-octadecenoic acid (HYA) induced [Ca2+]i responses with significantly higher sensitivity than its metabolic precursor, linoleic acid (LA). Critically, the saturated analog 10-hydroxyoctadecanoic acid (HYB), which lacks the Δ12 double bond, did not show this activity and instead down-regulated GPR40 expression in Caco-2 cells, thereby failing to restore tight junction (TJ) function [1].

GPR40 Activation Specificity

Head-to-head

HYA induces [Ca2+]i with higher sensitivity vs LA; HYB lacks activity

Requires both C10-OH and Δ12 cis-double bond for GPR40 engagement

HEK293-hGPR40; Caco-2 barrier model

Evidence Dimension	GPR40 Activation (qualitative/sensitivity)
Target Compound Data	Induced [Ca2+]i responses with higher sensitivity than linoleic acid
Comparator Or Baseline	Linoleic Acid (LA) - lower sensitivity; 10-hydroxyoctadecanoic acid (HYB) - no activity
Quantified Difference	Qualitative difference in sensitivity vs. LA; Complete loss of function vs. HYB
Conditions	HEK293 cells expressing human GPR40; Caco-2 cell barrier model

Why This Matters

This data directly proves that both the C10 hydroxyl and the Δ12 *cis*-double bond are required for GPR40-mediated barrier protection, making substitution with saturated or precursor compounds ineffective.

• [1] Miyamoto, J., et al. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway. *J Biol Chem*, 2015, 290(5), 2902-2918. View Source

Preferred Substrate for Hydroxy Fatty Acid Dehydrogenase

In a study characterizing hydroxy fatty acid dehydrogenase (CLA-DH) from *Lactobacillus plantarum*, fatty acids with an internal hydroxy group, including HYA, served as much better substrates than those with terminal (α- or β-) hydroxy groups. The enzyme exhibited an apparent Km of 38 μM and kcat of 7.6 × 10⁻³ s⁻¹ for HYA in the dehydrogenation reaction. While this study did not provide Km values for the α-/β-hydroxy comparators, it established a clear substrate preference hierarchy [1].

CLA-DH Substrate Preference

Class-level

Km = 38 μM, kcat = 7.6 × 10⁻³ s⁻¹ for HYA

Preferred internal-OH substrate over terminal-OH fatty acids

Reported with purified CLA-DH enzyme; comparators not quantified

Evidence Dimension	Enzyme Substrate Affinity (Apparent Km) & Catalytic Efficiency (kcat)
Target Compound Data	Km = 38 μM; kcat = 7.6 × 10⁻³ s⁻¹
Comparator Or Baseline	α-/β-hydroxy fatty acids (e.g., 3-hydroxyoctadecanoic acid) - significantly worse substrates
Quantified Difference	Qualitative difference (internal vs. terminal OH)
Conditions	NAD+-dependent dehydrogenation assay with purified CLA-DH enzyme

Why This Matters

This specificity is crucial for research into microbial PUFA saturation pathways and for applications where HYA is an intermediate, confirming its unique role as the preferred substrate for this key metabolic enzyme.

• [1] Takeuchi, M., et al. Characterization of hydroxy fatty acid dehydrogenase involved in polyunsaturated fatty acid saturation metabolism in Lactobacillus plantarum AKU 1009a. *J Mol Catal B: Enzym*, 2015, 117, 7-12. View Source

Antioxidant vs. Pro-inflammatory Immunomodulation

In murine enterocyte cells (MODE-K) and LPS-matured dendritic cells (mDCs), HYA pre-treatment significantly reduced the release of pro-inflammatory molecules and improved antioxidant/detoxifying defenses. In stark contrast, its saturated analog, 10-hydroxyoctadecanoic acid (HYB), exhibited pro-oxidant activity via NADPH oxidase activation, which was responsible for its pro-inflammatory effect [1]. This directly compares the functional consequences of the Δ12 double bond.

Immunomodulatory Outcome

Head-to-head

HYA reduces pro-inflammatory release; HYB shows pro-oxidant, pro-inflammatory activity

Opposite functional outcomes reported for saturated vs unsaturated hydroxy fatty acid

Murine MODE-K cells, LPS-matured dendritic cells

Evidence Dimension	Immunomodulatory/Antioxidant Activity
Target Compound Data	Reduced pro-inflammatory release; Improved antioxidant/detoxifying defenses
Comparator Or Baseline	10-hydroxyoctadecanoic acid (HYB) - Pro-oxidant and pro-inflammatory activity
Quantified Difference	Opposite functional outcome (anti- vs. pro-inflammatory)
Conditions	Murine MODE-K enterocytes and LPS-matured dendritic cells (mDCs)

Why This Matters

This demonstrates that selecting the correct hydroxy fatty acid is critical for experimental outcomes in inflammation research; using the saturated analog HYB would induce the opposite effect, leading to erroneous conclusions.

• [1] Bergamo, P., et al. Immunomodulatory activity of a gut microbial metabolite of dietary linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, associated with improved antioxidant/detoxifying defences. *J Funct Foods*, 2014, 11, 192-202. View Source

ERK Pathway Inhibition in Microglial Activation

In a study comparing two gut microbial linoleic acid metabolites, both 10-oxo-trans-11-octadecenoic acid (KetoC) and HYA suppressed LPS-induced microglial activation in BV-2 cells. However, only HYA (at 30 µM) was shown to inhibit ERK phosphorylation and iNOS levels, whereas KetoC (also at 30 µM) activated the Nrf2-ARE pathway as a cytoprotective mechanism [1][2]. This highlights that the hydroxy vs. oxo group dictates engagement of distinct anti-inflammatory pathways.

Microglial Signaling Pathway

Cross-study comparable

HYA (30 μM) inhibits ERK phosphorylation and iNOS; KetoC activates Nrf2-ARE

Hydroxy vs. oxo group determines engaged anti-inflammatory pathway

LPS-stimulated BV-2 microglial cells

Evidence Dimension	Mechanism of Anti-inflammatory Action in Microglia
Target Compound Data	Inhibits LPS-induced NO production, ERK phosphorylation, and iNOS levels at 30 µM
Comparator Or Baseline	10-oxo-trans-11-octadecenoic acid (KetoC) - Activates Nrf2-ARE pathway; does not show ERK inhibition in this context
Quantified Difference	Qualitative difference in signaling pathway modulation
Conditions	LPS-stimulated BV-2 microglial cells

Why This Matters

Procuring the correct metabolite is essential for targeted pathway interrogation. HYA is the required tool for studying ERK-dependent anti-inflammatory effects, whereas KetoC is necessary for Nrf2-focused research.

• [1] Ikeguchi, S., et al. Inhibitory effect of the gut microbial linoleic acid metabolites, 10-oxo-trans-11-octadecenoic acid and 10-hydroxy-cis-12-octadecenoic acid, on BV-2 microglial cell activation. *J Pharmacol Sci*, 2018, 138(1), 9-15. View Source
• [2] Furumoto, H., et al. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress. *Toxicol Appl Pharmacol*, 2016, 296, 1-9. View Source

HYA Research and Industrial Applications

GPR40-Mediated Intestinal Barrier Protection

Use 10-Hydroxy-cis-12-octadecenoic acid (HYA) as the primary ligand in studies investigating the GPR40-MEK-ERK pathway's role in maintaining or restoring intestinal epithelial tight junctions. HYA's specific activity on GPR40, which is absent in its saturated analog HYB and less potent than linoleic acid, makes it the optimal tool for this targeted research [1]. This is particularly relevant for models of inflammatory bowel disease (IBD) and barrier dysfunction.

Microglial ERK Phosphorylation Research

Employ HYA in BV-2 or primary microglial cell models to specifically study the inhibition of LPS-induced ERK phosphorylation and iNOS expression. As KetoC lacks this specific activity and instead works via Nrf2, HYA is the correct molecule for dissecting the ERK-dependent arm of microglial anti-inflammatory responses [1]. This is valuable for research into neurodegenerative diseases and neuroinflammation.

Enzymatic Standard for Microbial PUFA Saturation

Utilize HYA as a benchmark substrate for characterizing hydroxy fatty acid dehydrogenases (CLA-DH) or related enzymes from *Lactobacillus* species. Its defined kinetic parameters (Km = 38 μM, kcat = 7.6 × 10⁻³ s⁻¹) and its status as a preferred internal-hydroxy substrate over terminal-hydroxy fatty acids make it essential for comparative enzymology and metabolic engineering studies [1].

LC-MS Metabolomics Reference Standard

Use high-purity HYA as an analytical standard in targeted and untargeted metabolomics studies aimed at quantifying microbial metabolites of dietary linoleic acid in biological samples (e.g., feces, plasma). Its unique mass and retention time relative to other hydroxy and oxo fatty acids (e.g., KetoA, KetoC, HYB) are critical for accurate identification and quantification in complex matrices [1].

Application

Selection Property

Validation Focus

GPR40 barrier integrity studies

GPR40 activation specificity (C10-OH, Δ12 cis)

Tight junction restoration and MEK-ERK pathway endpoints

Microglial ERK pathway research

ERK phosphorylation inhibition, not Nrf2 activation

iNOS and ERK phosphorylation readouts in LPS-stimulated models

CLA-DH enzyme characterization

Reported kinetic profile (Km, kcat)

Substrate preference validation and comparative enzymology

LC-MS metabolomics standard

Unique mass and retention time vs. other hydroxy/oxo fatty acids

Accurate identification and quantification in complex biological matrices

• [1] Miyamoto, J., et al. A gut microbial metabolite of linoleic acid, 10-hydroxy-cis-12-octadecenoic acid, ameliorates intestinal epithelial barrier impairment partially via GPR40-MEK-ERK pathway. *J Biol Chem*, 2015, 290(5), 2902-2918. View Source
• [2] Ikeguchi, S., et al. Inhibitory effect of the gut microbial linoleic acid metabolites, 10-oxo-trans-11-octadecenoic acid and 10-hydroxy-cis-12-octadecenoic acid, on BV-2 microglial cell activation. *J Pharmacol Sci*, 2018, 138(1), 9-15. View Source
• [3] Takeuchi, M., et al. Characterization of hydroxy fatty acid dehydrogenase involved in polyunsaturated fatty acid saturation metabolism in Lactobacillus plantarum AKU 1009a. *J Mol Catal B: Enzym*, 2015, 117, 7-12. View Source
• [4] Peng, S., et al. Characterization of a recombinant 10-linoleic acid hydratase from Lactiplantibacillus plantarum ZS2058 and biosynthesis of 10- hydroxy-cis-12-octadecenoic acid. *J Sci Food Agric*, 2022, 102(6), 2212-2219. View Source